2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid

• IUPAC Name: 2-methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid
• InChI: InChI=1S/C8H13N3O2S/c1-5(7(12)13)4-11(3)8-9-6(2)10-14-8/h5H,4H2,1-3H3,(H,12,13)
• InChI Key: YKESLBVDMHXDOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N(C)CC(C)C(=O)O
• Molecular Formula: C8H13N3O2S
• Molecular Weight: 215.28 g/mol

Description

2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid, also known as MTDP, is a chemical compound that has been studied for its potential use in scientific research. MTDP is a derivative of the amino acid proline and contains a thiadiazole ring, which has been shown to have biological activity. In

Mechanism of Action

The mechanism of action of 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is not fully understood, but it is thought to involve the modulation of glutamate receptors in the brain. Glutamate is a neurotransmitter that is involved in many physiological processes, including learning and memory. 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been shown to modulate the activity of glutamate receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, which may help to protect cells from oxidative damage. 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has also been shown to decrease the production of pro-inflammatory cytokines, which may help to reduce inflammation in the body. Additionally, 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been shown to increase the production of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have a number of beneficial effects, which may make it useful in a variety of research applications. However, one limitation of using 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid. One area of research could focus on further elucidating its mechanism of action, which may help to identify new therapeutic targets for neurodegenerative diseases. Another area of research could focus on developing new derivatives of 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid that have improved pharmacological properties. Additionally, research could focus on investigating the potential use of 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid in other areas of medicine, such as cancer and cardiovascular disease.
Conclusion
In conclusion, 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is a chemical compound that has been studied for its potential use in scientific research. It has been shown to have neuroprotective, anti-inflammatory, and antioxidant properties, which may make it useful in the treatment of a variety of diseases. While its mechanism of action is not fully understood, research on 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid is ongoing and may lead to new therapeutic targets and treatments in the future.

Synthesis Methods

The synthesis of 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid involves the reaction of proline with 3-methyl-1,2,4-thiadiazole-5-carboxylic acid. The reaction is carried out in the presence of a coupling reagent, such as N-ethyl-N′-(3-dimethylaminopropyl)carbodiimide (EDC), and a base, such as triethylamine. The resulting product is purified by column chromatography to obtain pure 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid.

Scientific Research Applications

2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-Methyl-3-[methyl-(3-methyl-1,2,4-thiadiazol-5-yl)amino]propanoic acid has also been shown to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of other diseases such as cancer and cardiovascular disease.